Cas no 62489-18-3 (3,4-Pyridinedimethanol, 6-chloro-5-hydroxy-)

• Product Name: 3,4-Pyridinedimethanol, 6-chloro-5-hydroxy-
• CAS No: 62489-18-3
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• CID: 443010
• PubChem ID: 71385905
• Update Time: 2025-04-19

3,4-Pyridinedimethanol, 6-chloro-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedimethanol, 6-chloro-5-hydroxy-
• 2-chloro-4,5-bis(hydroxymethyl)pyridin-3-ol
• 62489-18-3
• BDBM50009722
• CHEMBL3245250
• DTXSID30808117

• Inchi： 1S/C7H8ClNO3/c8-7-6(12)5(3-11)4(2-10)1-9-7/h1,10-12H,2-3H2
• InChI Key： GCKKRKWKSUZWDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CO)=C(C=N1)CO)O

Computed Properties

• Exact Mass: 189.01934
• Monoisotopic Mass: 189.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58